Journal Name:Journal of Leather Science and Engineering
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Journal of Leather Science and Engineering ( IF 0 ) Pub Date: 2023-07-15 , DOI:
10.3389/fenvs.2023.1109306
Background: In recent years the number of tools developed to help advance sustainable urban sanitation coverage in low- and middle-income countries has increased significantly, yet no study has been undertaken to determine their usage or impact. This paper explores the usage and impact of four urban sanitation tools: Shit flow Diagram (SFD), City Service Delivery Assessment (CSDA), SaniPath, and the Citywide Planning Tool.Methods: A mixed methodology approach was used which included a questionnaire (n = 87) and interviewing the tools developers (n = 5) and users (n = 25).Results and discussion: There was a high awareness of three of the tools (86%, n = 87), but relatively low usage (53%, n = 87). The questionnaire respondents and interviewees confused the Citywide Planning Tool with other tools, so no usage was found. The CSDA and SaniPath were being used beyond the groups that developed them and by their targeted group, but the main users were found to be researchers in academia. There was evidence that SFDs and CSDAs were evolving beyond their original scope, which was attributed to their use in academia. Their use in academia should not be dismissed as they may lead to future usage and impact. Although impact will take time and it is difficult to directly attribute impact to a specific tool, evidence of the impact of the SFD and SaniPath was found. This impact demonstrates how these tools can lead to improvements in urban sanitation. This study also highlights the need for further research into the drivers of tool usage.
Journal of Leather Science and Engineering ( IF 0 ) Pub Date: 2023-07-14 , DOI:
10.3389/fenvs.2023.1213239
Introduction: Characterizing the thermal habitat of fish is key to understanding their ecological requirements in order to make appropriate management plans for the preservation of fish populations in the context of climate change. Little is known about the thermal habitat of the early life stages of fish (larvae and juveniles), as most methods have been designed for large, easily handled individuals. In particular, the study of otoliths holds great promise for unveiling the early thermal history of fish, although it is challenging to implement due to the very small size of the biological material.Methods: The stable oxygen isotope content (δ18O) of biogenic carbonates (such as otoliths) can be used to reconstruct the life temperature of fish individuals. However, relationships between δ18O of otoliths and ambient temperature are scarce and mainly developed for commercial species. In this study, we assessed the δ18O of juvenile European chub (Squalius cephalus, Linnaeus 1758) living in a section of the lower Rhône River in France.Results: The δ18O of otoliths showed significant relationship with ambient temperature [δ18Ooto(VPDB)- δ18Ow(VPDB) = 33.391 – 0.2641 * T (°C)], and the relationship between temperature and the fractionation factor (α) was 1,000 ln α = −43.472 + 21.205 [1,000/T(K)].Discussion: As expected, back-calculated temperatures from these equations were in much better agreement with the measured in situ temperatures than previously published equations. This equation is the first to be developed for leuciscid fish in Europe and the second in the world.
Journal of Leather Science and Engineering ( IF 0 ) Pub Date: 2023-07-07 , DOI:
10.3389/fenvs.2023.1171261
Among the highly diverse range of biobased polymers, polylactic acid (PLA) received vast attention in recent years due to its versatility for different applications and being the first commercially used polymer produced from renewable sources. Production and application of bio-based, biodegradable plastics will have one of the most crucial roles in tackling worldwide plastic pollution.Methods: This study is based on integrative ecotoxicological assessment of an innovative PLA-based agricultural mulch film (BPE-AMF-PLA), developed under the H2020 EU project “BIO-PLASTICS EUROPE”, towards organisms from different environmental compartments (soil, fresh water and marine) and from different trophic levels. Such comprehensive evaluation has an overarching goal to promote environmentally safe and sustainable use of these PLA-based plastics for agricultural and other potential applications.Results: Low-to-no phytotoxicity was obtained in both single-species standardized bioassays, and in a multi-species microcosms experiment. Earthworm reproduction was negatively affected at the lowest test concentration of 0.1% w/w of PLA-based plastic particles. For freshwater Daphnia, reproduction was found a sensitive endpoint, upon exposure to the leachates of the PLA-based plastic. However, the reported toxicity seemed to be caused by the presence of 2-methylnaphthalene, which can be avoided in the production process. As for the marine organisms, algae growth was inhibited with a LOEC = 25 g L−1, whereas test with brine shrimp only revealed stimulation of lipase upon digestion of micro-sized PLA-based plastics. Marine lugworm ingested pristine and UV pre-treated micro-sized plastics, yet without impact either on biological activity, or on the health of the test individuals.Discussion: The approach used in the present work will contribute to product development, environmental safety and sustainable applications of the PLA-based mulch film BPE-AMF-PLA, in the scope of project BIO-PLASTICS EUROPE. Furthermore, the tools and results obtained in this work are a relevant contribution in the framework development for additional support in the certification of the bio-based polymers, being aligned with European zero waste and non-toxicity strategies, certification, and regulations.
Journal of Leather Science and Engineering ( IF 0 ) Pub Date: 2023-07-14 , DOI:
10.3389/fenvs.2023.1226039
Introduction: Promoting low-carbon development in agriculture is crucial for achieving agricultural modernization. One practical issue worth studying is whether outsourcing services can encourage farmers to adopt low-carbon production practices. This study analyzes the impact of pesticide outsourcing services on the low-carbon production behavior of farmers to provide China with practical recommendations.Methods: This empirical study investigates the impact of pesticide outsourcing services on farmers’ low-carbon production behavior using survey data from 450 rice growers in the Ningxia and Shaanxi provinces by endogenous switching regressions (ESR) model.Results and Discussion: Results showed that 1) outsourcing services have a significant negative impact on farmers’ manual weeding behavior, leading to a reduction in the frequency of manual weeding; 2) outsourcing services have a significant positive impact on farmers’ herbicide application behavior. In other words, participation in outsourcing leads to excessive pesticide application; 3) outsourcing services do not support a green and low-carbon production model where manual weeding replaces herbicide application. Due to the imperfect development of the outsourcing market in China, especially in the northwest region, the construction of outsourcing service system is lagging, and it is difficult for non-professional outsourcing services to play a driving role in green and low-carbon production for farmers, who will often choose the lower-cost mechanical application for maximum profit. The policy implication of this study is the need for a comprehensive and objective understanding of the impact and role of pesticide outsourcing services on farmers’ low-carbon production behavior. This understanding can help improve the market, policy, and other external environments for farmers to participate in outsourcing, ultimately promoting the sustainable development of green and low-carbon agriculture. This paper adds to the discussion of pesticide outsourcing services and farmers’ low-carbon production by drawing different conclusions from previous studies, providing a fresh foundation for policy-making.
Journal of Leather Science and Engineering ( IF 0 ) Pub Date: 2023-07-21 , DOI:
10.3389/fenvs.2023.1232527
Agricultural ecosystem is the largest artificial ecosystem on Earth and provide 66% of the world’s food supply. Soil microorganisms are an engine for carbon and nutrient cycling. However, the driving mechanism of soil microbial community structure and carbon and nitrogen transformation mediated by fertilization and planting pattern in rainfed agricultural ecosystems is still unclear. The research was conducted at the Changwu Agricultural Ecology Experimental Station in Shaanxi Province, China. Seven different fertilization and planting pattern were designed. The Phosphate fatty acids (PLFAs) were used to explore the effects of fertilization and plating pattern on the soil microbial community structure and the relationship with soil carbon and nitrogen transformation. The results showed that there were significant differences in soil physical and chemical properties among treatments. Organic fertilizer significantly increased the soil carbon and nitrogen and decreased the soil pH. The contents of total PLFAs and microbial groups in the wheat and corn rotation treatment were the highest. Compared with the change in planting pattern, organic fertilizer had a greater impact on PLFA content and soil ecological processes. The soil microbial community structure has a significantly positive correlation with soil organic carbon (SOC), total carbon (TC), total nitrogen (TN), and total phosphorus (TP). Compared with applying NP fertilizer, applying organic fertilizer significantly increased the soil respiration rate and mineralized nitrogen content while decreasing the soil microbial biomass carbon (MBC). The correlation analysis showed that soil respiration was significantly positively correlated with SOC and TP, and mineralized nitrogen was significantly positively correlated with SOC, nitrate nitrogen, TN and MBC. Structural equation modeling (SEM) showed that the soil respiration rate was significantly positively affected by TC and negatively affected by SWC and explained 63%, whereas mineralized nitrogen was significantly positively influenced by TN and explained 55% of the total variance.
Journal of Leather Science and Engineering ( IF 0 ) Pub Date: 2023-07-19 , DOI:
10.3389/fenvs.2023.1217343
The Basin of Mexico is an endorheic lacustrine basin with an outstanding ecological and social history. There is evidence that it hosted human settlers since the late Pleistocene. This basin was home to great antique civilizations and many endemic species of flora and fauna. The main lake in the Basin was the Great Lake of Mexico, which was divided into five lakes and provided goods and services to the native communities. After the Spanish conquest, a rule was established to drain the lakes to prevent flooding in the city. The naturalist Alexander von Humboldt visited Mexico City in the early 1800s, and carried out the first formal scientific water quality analysis of the lakes of the basin. The Basin of Mexico gone through serious modifications due to urbanization and changes of land use reducing the lacustrine area to the virtual extinction of the lakes. The lakes are currently reduced to wetlands accounting for only 2.83% of the former lake and receiving mainly treated wastewater discharges. We carried out a comparative study between Humboldt’s results and the current characteristics of water from these lake remnants analyzed with the same methods that he used. In addition, we assessed several morphometric parameters and performed water quality assessments using modern methods. Changes in water quality characteristics and ionic composition were detected, with Xochimilco being the lake with the highest water quality score and Texcoco and Chalco showing major alterations. The drastic reduction in the area of the remaining water bodies and the modifications in their water quality are discussed.
Journal of Leather Science and Engineering ( IF 0 ) Pub Date: 2023-07-24 , DOI:
10.3389/fenvs.2023.1193242
Certification schemes, aimed at simultaneously promoting ecologically sustainable agriculture and improving livelihood, are being utilized at a global scale. Among such certification schemes, the Rainforest Alliance is known as one of the most widely used environmental certification programs throughout the world. Previous studies have compared the ecological impacts of certified and non-certified farmlands, or evaluated the economic outcomes of certification. However, few studies have assessed the long-term impacts of the certification scheme. This paper attempts to analyze the long-term outcomes of the Rainforest Alliance certification program through a case study of coffee farming practices in southwestern Ethiopia. We conducted in-depth qualitative interviews with key informants who were deeply involved in the certification program, together with field observations and secondary data collection. The results of the assessment indicated that some areas of the certified coffee forests have been deforested or ecologically degraded and that the Rainforest Alliance program requirements were not uniformly applied. The possible causes include rapid population increase, government policies promoting intensive coffee production, presence of members who did not participate in the certification program, a lack of conservation incentives, and loopholes in the auditing process. To determine the overall success of the Rainforest Alliance certification program would require: monitoring of population growth rates and providing alternative livelihood opportunities, promoting collaboration between environmental and agricultural government authorities, conducting a more stringent on-site inspection, and to provide direct incentives for environmental conservation to all farmers living in or near the certified areas.
Journal of Leather Science and Engineering ( IF 0 ) Pub Date: 2023-07-10 , DOI:
10.3389/fenvs.2023.1116429
Vegetation models for climate adaptation and mitigation strategies require spatially high-resolution climate input data in which the error with respect to observations has been previously corrected. To quantify the impact of bias correction, we examine the effects of quantile-mapping bias correction on the climate change signal (CCS) of climate, extremes, and biological variables from the convective regional climate model COSMO-CLM and two dynamic vegetation models (LPJ-GUESS and CARAIB). COSMO-CLM was driven and analyzed at 3 km horizontal resolution over Central Europe (CE) and the Iberian Peninsula (IP) for the transient period 1980–2070 under the RCP8.5 scenario. Bias-corrected and uncorrected climate simulations served as input to run the dynamic vegetation models over Wallonia. Main result of the impact of bias correction on the climate is a reduction of seasonal absolute precipitation by up to −55% with respect to uncorrected simulations. Yet, seasonal climate changes of precipitation and also temperature are marginally affected by bias correction. Main result of the impact of bias correction on changes in extremes is a robust spatial mean CCS of climate extreme indices over both domains. Yet, local biases can both over- and underestimate changes in these indices and be as large as the raw CCS. Changes in extremely wet days are locally enhanced by bias correction by more than 100%. Droughts in southern IP are exacerbated by bias correction, which increases changes in consecutive dry days by up to 14 days/year. Changes in growing season length in CE are affected by quantile mapping due to local biases ranging from 24 days/year in western CE to −24 days/year in eastern CE. The increase of tropical nights and summer days in both domains is largely affected by bias correction at the grid scale because of local biases ranging within ±14 days/year. Bias correction of this study strongly reduces the precipitation amount which has a strong impact on the results of the vegetation models with a reduced vegetation biomass and increases in net primary productivity. Nevertheless, there are large differences in the results of the two applied vegetation models.
Journal of Leather Science and Engineering ( IF 0 ) Pub Date: 2023-07-19 , DOI:
10.3389/fenvs.2023.1187592
In this study, the aim was to create daily ground-level NO2 maps for Vietnam spanning from 2019 to 2021. To achieve this, various machine learning models (including the Mixed Effect Model, Neural Network, and LightGBM) were utilized to process satellite NO2 tropospheric columns from Ozone Monitoring Instrument (OMI) and TROPOMI, as well as meteorological and land use maps and ground measurement NO2 data. The LightGBM model was found to be the most effective, producing results with a Pearson r of 0.77, RMSE of 7.93 μg/m³, and Mean Relative Error (MRE) of 42.6% compared to ground truth measurements. The annual average NO2 maps from 2019–2021 obtained by the LightGBM model for Vietnam were compared to a global product and ground stations, and it was found to have superior quality with Pearson r of 0.95, RMSE of 2.27 μg/m³, MRE of 9.79%, based on 81 samples.
Journal of Leather Science and Engineering ( IF 0 ) Pub Date: 2023-07-17 , DOI:
10.3389/fenvs.2023.1190370
The temporal dynamics of 33 major, trace, and rare earth elements (REEs) were studied in the litter samples containing Swedish Norway spruce (Picea abies) (NSL) and Scots pine (Pinus sylvestris) (SPL), with the aim to assess their release and accumulation dynamics. Litter bags (8 × 8 cm) were incubated in paired monoculture stands with both the species for up to 5 years from 1979 to 1984 according to a randomized block design comprising 25 blocks (1 × 1 m) within an area of 625 m2. The decomposition rate was slightly higher for Scots pine litter (k = 0.315) than for Norway spruce litter (k = 0.217). During litter decomposition, at ∼70% accumulated mass loss (AML), the concentration of trace elements increased by >50% in both litter types compared to initial concentrations. The concentration change took place in a non-linear pattern, and polynomial quadratic regression between concentration change and accumulated mass loss resulted in significant relationships (adj R2 = 0.20–0.97; p = 0.15–<0.0001). The changes in concentration and amount of trace elements resulted in two main types of dynamics: 1) both concentration and amount increased for Fe, Al, Ti, Cu, Mo, V, Zr, Sb, As, Cs, Pb, Th, and U; 2) concentration increased but amount decreased for Ni, Zn, Li, and Sr. The amount of REEs increased from ∼3-fold to 99-fold from the beginning to the end of incubation, suggesting accumulation during litter decomposition. The dynamics of different REEs were similar in their change patterns in the two litters. Different REEs had generally identical change patterns during incubation, which is reflected in the high correlations among them (r2 = >0.95). A general upward convexity in the dynamics suggests that if further incubated in the field, decomposing litter could have accumulated more REEs in the organic matter. The results of this study can be useful for future studies in other ecosystems including metal-contaminated sites or element-depleted sites. Plant litter accumulation, its decomposition, and build-up of humic substances in the decomposing organic matter can act as a sink for elements and can be used as a management tool for ecological amelioration of metal-contaminated sites as well as natural systems that are impoverished, especially recuperating sites. The study’s findings have implications beyond such sites and can be useful in any research that seeks to understand the patterns of accumulation and release related to decomposition in different ecosystems.
Supplementary Information
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